Cas no 1354960-96-5 (N-propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride)

• Product Name: N-propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride
• CAS No: 1354960-96-5
• MF: C₁₁H₂₀ClF₃N₂O
• MW: 288.737512588501
• CID: 4592715
• Update Time: 2025-06-07

N-propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride

• Inchi： 1S/C11H19F3N2O.ClH/c1-2-6-16(8-11(12,13)14)10(17)9-4-3-5-15-7-9;/h9,15H,2-8H2,1H3;1H
• InChI Key： RPFVLJRJZLAJFL-UHFFFAOYSA-N
• SMILES： N(CCC)(CC(F)(F)F)C(C1CNCCC1)=O.Cl

Additional information on N-propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride

N-Propyl-N-(2,2,2-Trifluoroethyl)piperidine-3-carboxamide Hydrochloride (CAS No. 1354960-96-5): A Comprehensive Overview

N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride (CAS No. 1354960-96-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a trifluoromethyl group and a propyl substituent, which contribute to its distinct pharmacological properties.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance metabolic stability and improve drug-like properties. The piperidine ring, on the other hand, is a versatile scaffold that is widely used in the design of central nervous system (CNS) active compounds. The combination of these structural elements in N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride makes it an intriguing candidate for various therapeutic applications.

Recent studies have focused on the potential of N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride as a modulator of neurotransmitter systems. One notable area of research involves its interaction with serotonin receptors. Serotonin is a key neurotransmitter involved in mood regulation, sleep, and appetite. Compounds that can selectively modulate serotonin receptors have shown promise in treating various psychiatric disorders such as depression and anxiety.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride at serotonin receptors. The results indicated that this compound exhibits high affinity for the 5-HT_1A receptor subtype, which is known to play a crucial role in the regulation of mood and anxiety. This finding suggests that N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride could be a valuable lead compound for the development of novel antidepressants and anxiolytics.

Beyond its potential as a serotonin receptor modulator, N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride has also been explored for its effects on other neurotransmitter systems. For instance, preliminary studies have shown that this compound can interact with dopamine receptors, which are involved in reward and motivation pathways. This dual activity at both serotonin and dopamine receptors may provide a broader therapeutic profile for treating complex psychiatric disorders.

In addition to its pharmacological properties, the hydrochloride salt form of N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide offers several advantages in terms of formulation and delivery. The hydrochloride salt is generally more stable and soluble compared to its free base form, making it easier to formulate into various dosage forms such as tablets and capsules. This improved solubility can enhance bioavailability and reduce dosing frequency, which are important considerations in drug development.

The synthesis of N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a trifluoromethyl-substituted amine with a propyl-substituted piperidine carboxylic acid derivative followed by salt formation with hydrochloric acid. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride in human subjects. Early-phase trials have shown promising results with respect to tolerability and pharmacokinetic properties. However, further studies are needed to fully understand the long-term safety profile and therapeutic potential of this compound.

In conclusion, N-Propyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride (CAS No. 1354960-96-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development as a potential therapeutic agent for various psychiatric disorders. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in the future.